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Compound of Interest

3-Bromo-2-
Compound Name: _ _
(trifluoromethyl)thiophene

Cat. No.: B1346392

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier: 3-Bromo-2-(trifluoromethyl)thiophene CAS Number: 924818-17-7
Molecular Formula: CsH2BrFsS Molecular Weight: 231.03 g/mol

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-2-
(trifluoromethyl)thiophene, synthesized for an audience of researchers, scientists, and
professionals in drug development. Due to the limited availability of specific experimental data
for this compound, this guide presents the known hazard classifications and details the
standardized experimental protocols used to determine such hazards.

Hazard Identification and Classification

3-Bromo-2-(trifluoromethyl)thiophene is classified as a hazardous chemical according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards associated with this compound are its flammability and its effects on health, including
irritation and potential harm if swallowed.

GHS Hazard Summary Table
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour[1]
Acute toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye oA
irritation

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation[1]

GHS Pictograms:

Flame, Exclamation mark, Health Hazard

Signal Word: Danger([1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet and

includes measures for prevention, response, storage, and disposal. Key precautions include

avoiding breathing vapors, washing hands thoroughly after handling, using non-sparking tools,

and wearing protective gloves, clothing, and eye/face protection. In case of exposure, specific

first-aid measures should be followed.

Physicochemical and Toxicological Data

Quantitative experimental data for 3-Bromo-2-(trifluoromethyl)thiophene is not extensively

available in published literature or standard safety data sheets. The following tables summarize

the available information.

Physical and Chemical Properties
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Property Value

State Liquid

Appearance No data available
Odor No data available
Boiling Point No data available
Density No data available
Flash Point No data available
Solubility No data available

Toxicological Data

Test Endpoint Value

Acute Oral Toxicity LD50 No data available
Acute Dermal Toxicity LD50 No data available
Acute Inhalation Toxicity LC50 No data available

Skin Corrosion/Irritation -

Causes skin irritation

Serious Eye Damage/Irritation -

Causes serious eye irritation

Note: The absence of specific values (e.g., LD50, LC50) indicates that this data was not found

in the reviewed safety data sheets.

Experimental Protocols

The following are detailed methodologies for the key experiments that form the basis of the

GHS hazard classifications assigned to 3-Bromo-2-(trifluoromethyl)thiophene. These are

based on internationally recognized OECD guidelines.

Flammability (H226)
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Test Guideline: UN Manual of Tests and Criteria, Part lll, Section 32. Principle: This test
determines the flash point of a liquid, which is the lowest temperature at which its vapors will
ignite in the presence of an ignition source. For GHS Category 3, the flash point is between
23°C and 60°C. Methodology:

A sample of the liquid is placed in a closed-cup apparatus (e.g., Pensky-Martens or Abel).

The sample is slowly heated at a constant rate.

An ignition source is periodically introduced into the vapor space above the liquid.

The temperature at which a flash is observed is recorded as the flash point.

Acute Oral Toxicity (H302)

Test Guideline: OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure.
Principle: This method is used to assess the acute toxic effects of a substance when
administered orally. "Harmful if swallowed" corresponds to an LD50 range of 300 to 2000
mg/kg body weight. Methodology:

o Asingle sex of rodent (typically female rats) is used.

o Following a sighting study to determine the appropriate starting dose, the substance is
administered orally by gavage at one of a series of fixed dose levels (5, 50, 300, 2000
mg/kg).

e Animals are observed for signs of toxicity and mortality for up to 14 days.

e The classification is determined by the dose level at which evident toxicity or mortality is
observed.

Skin Irritation (H315)

Test Guideline: OECD Test Guideline 404: Acute Dermal Irritation/Corrosion. Principle: This test
evaluates the potential of a substance to cause reversible inflammatory changes to the skin.
Methodology:

e The test substance is applied to a small area of shaved skin on an albino rabbit.
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e The treated area is covered with a gauze patch for a 4-hour exposure period.

» After removal of the patch, the skin is observed for erythema (redness) and edema (swelling)
at specified intervals (1, 24, 48, and 72 hours).

e The severity of the skin reactions is scored. A mean score of > 2.3 and < 4.0 for
erythema/eschar or for edema is indicative of skin irritation (Category 2).[2]

Serious Eye Irritation (H319)

Test Guideline: OECD Test Guideline 405: Acute Eye Irritation/Corrosion. Principle: This test
assesses the potential of a substance to produce reversible changes in the eye. Methodology:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of an
albino rabbit.

» The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

e The ocular reactions are scored. For a Category 2A classification, the substance produces a
positive response in at least two of three tested animals of corneal opacity > 1, iritis = 1,
conjunctival redness = 2, or conjunctival oedema = 2, which fully reverses within an
observation period of 21 days.[3]

Respiratory Irritation (H335)

Test Guideline: GHS criteria based on human experience or supportive animal data (e.g., from
OECD Test Guideline 403: Acute Inhalation Toxicity). Principle: This classification is based on
evidence that the substance can cause reversible inflammation and impairment of the
respiratory tract after a single exposure. Methodology:

» Human Data: Evidence from occupational or accidental exposure showing respiratory
irritation.

o Animal Data: Rodents are exposed to the substance via inhalation for a defined period
(typically 4 hours).
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» Observations include clinical signs of respiratory irritation (e.g., altered breathing patterns,
nasal discharge).

o Histopathological examination of the respiratory tract may be conducted to assess for
reversible inflammatory changes.

Visualized Safety Information

The following diagrams provide a visual representation of the hazard classification and
recommended response actions for 3-Bromo-2-(trifluoromethyl)thiophene.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification

Respiratory Irritant
(Category 3)

Serious Eye Irritant
(Category 2A)

GHS Pictograms

Skin Irritant
(Category 2)

Harmful if Swallowed
(Category 4)

Flammable Liquid

(Category 3)

Click to download full resolution via product page

Caption: GHS Hazard Classification and Corresponding Pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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